![molecular formula C9H13ClN2O2S B1423201 Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate hydrochloride CAS No. 1186663-33-1](/img/structure/B1423201.png)
Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate hydrochloride
Overview
Description
Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate hydrochloride is a heterocyclic organic compound . It has a molecular weight of 248.73 g/mol and a molecular formula of C9H13ClN2O2S . The IUPAC name for this compound is ethyl 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate hydrochloride .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the canonical SMILES notation: CCOC(=O)C1=NC2=C(S1)CNCC2.Cl . The InChI Key for this compound is OLRBCGKGFYFCDL-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound is used in the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic methyl) thiazole-2-carboxamide derivatives . It can also be used in the synthesis of diamide derivatives, which are Factor Xa inhibitors .Physical and Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 248.73 g/mol and a molecular formula of C9H13ClN2O2S . It has 5 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Synthesis and Chemical Transformations
The chemical compound Ethyl 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylate hydrochloride is central to the synthesis of various heterocyclic compounds, showcasing its versatility in organic synthesis. For instance, it has been used as a starting material or intermediate in the synthesis of new pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles. These compounds are significant due to their potential applications in developing new materials, pharmaceuticals, and agrochemicals. The methodology involves cyclization reactions under different conditions, leading to various derivatives with potential chemical and biological activities (El-Kashef et al., 2010).
Another notable application includes the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives. These compounds were synthesized through interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with various arylidinemalononitrile derivatives, showcasing the compound's utility in generating bioactive molecules that could be explored further for pharmaceutical applications (H. M. Mohamed, 2021).
Moreover, this compound has been transformed into 5-substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates and N-amino substituted derivatives through reactions with aromatic amines and monosubstituted hydrazines, respectively. These transformations are pivotal in medicinal chemistry for the development of novel therapeutic agents (Albreht et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of various derivatives , which suggests that its targets could be diverse depending on the specific derivative and its application.
Mode of Action
It’s known to be a precursor in the synthesis of various compounds , implying that its interaction with targets would depend on the specific derivative and its biological activity.
Biochemical Pathways
As a precursor for the synthesis of various derivatives , it’s likely that the affected pathways would vary based on the specific derivative and its biological activity.
Result of Action
Given its role as a precursor in the synthesis of various derivatives , the results of its action would likely depend on the specific derivative and its biological activity.
Properties
IUPAC Name |
ethyl 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2S.ClH/c1-2-13-9(12)8-11-6-3-4-10-5-7(6)14-8;/h10H,2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLRBCGKGFYFCDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(S1)CNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50693906 |
Source
|
| Record name | Ethyl 4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine-2-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50693906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1186663-33-1 |
Source
|
| Record name | Thiazolo[5,4-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1186663-33-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine-2-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50693906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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